Cas no 2097918-47-1 (2-Methoxy-1-[3-(quinoxalin-2-yloxy)pyrrolidin-1-yl]ethan-1-one)

• Product name: 2-Methoxy-1-[3-(quinoxalin-2-yloxy)pyrrolidin-1-yl]ethan-1-one
• CAS No: 2097918-47-1
• MF: C₁₅H₁₇N₃O₃
• MW: 287.313783407211
• CID: 5802845
• PubChem ID: 126852266

2-Methoxy-1-[3-(quinoxalin-2-yloxy)pyrrolidin-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-1-[3-(quinoxalin-2-yloxy)pyrrolidin-1-yl]ethan-1-one
• AKOS032465252
• 2097918-47-1
• F6476-4110
• 2-methoxy-1-(3-quinoxalin-2-yloxypyrrolidin-1-yl)ethanone
• 2-Methoxy-1-[3-(quinoxalin-2-yloxy)pyrrolidin-1-yl]ethan-1-one

• Inchi： 1S/C15H17N3O3/c1-20-10-15(19)18-7-6-11(9-18)21-14-8-16-12-4-2-3-5-13(12)17-14/h2-5,8,11H,6-7,9-10H2,1H3
• InChI Key： MWGJWSRGAVAQDK-UHFFFAOYSA-N
• SMILES： O(C1C=NC2C=CC=CC=2N=1)C1CN(C(COC)=O)CC1

Computed Properties

• Exact Mass: 287.12699141g/mol
• Monoisotopic Mass: 287.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.6Ų
• XLogP3: 1.1

Additional information on 2-Methoxy-1-[3-(quinoxalin-2-yloxy)pyrrolidin-1-yl]ethan-1-one

2-Methoxy-1-[3-(quinoxalin-2-yloxy)pyrrolidin-1-yl]ethan-1-one: A Comprehensive Overview

2-Methoxy-1-[3-(quinoxalin-2-yloxy)pyrrolidin-1-yl]ethan-1-one, also known by its CAS registry number CAS No 2097918-47-1, is a complex organic compound with significant potential in various scientific and industrial applications. This compound, characterized by its intricate molecular structure, has garnered attention in recent years due to its unique properties and versatile functionalities.

The molecular structure of 2-Methoxy derivative incorporates a methoxy group attached to a pyrrolidine ring, which is further substituted with a quinoxaline moiety. This combination of functional groups imparts the compound with distinctive chemical and physical properties, making it a subject of interest in both academic research and industrial development.

Recent studies have highlighted the potential of this compound in the field of pharmaceuticals, where its quinoxaline moiety has been associated with anti-inflammatory and antioxidant activities. Researchers have explored the synthesis of this compound through various methodologies, including nucleophilic substitution and coupling reactions, to optimize its production efficiency and purity.

In addition to its pharmacological applications, CAS No 2097918-47-1 has shown promise in materials science, particularly in the development of advanced polymers and composites. Its ability to form stable bonds with other molecules makes it a valuable component in the synthesis of high-performance materials.

The synthesis of 2-Methoxy derivative involves a multi-step process that requires precise control over reaction conditions to ensure the formation of the desired product. Recent advancements in catalytic systems have enabled chemists to achieve higher yields and better selectivity in the synthesis process, further enhancing its commercial viability.

Moreover, the compound's stability under various environmental conditions has been extensively studied, revealing its resistance to thermal degradation and oxidative stress. These properties make it an ideal candidate for use in harsh industrial settings where durability and longevity are critical.

The application of computational chemistry tools has provided deeper insights into the electronic structure and reactivity of this compound. By employing density functional theory (DFT) calculations, researchers have been able to predict its interaction with biological systems and design more effective drug delivery systems.

In conclusion, CAS No 2097918-47-1, or 2-Methoxy, stands as a testament to the ingenuity of modern chemical synthesis and its potential impact across diverse fields. As research continues to uncover new facets of this compound's properties, it is poised to play an increasingly significant role in both scientific innovation and industrial applications.